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A Technical Guide to the Chemical Properties and Structure of Sodium Perborate (Perboric
Acid, Sodium Salt)

Introduction
Sodium perborate, the sodium salt of perboric acid, is a significant inorganic chemical

compound valued for its role as a stable, solid source of active oxygen.[1] Commonly available

in monohydrate (NaBO₃·H₂O) and tetrahydrate (NaBO₃·4H₂O) forms, it is not a simple adduct

of hydrogen peroxide but possesses a unique dimeric peroxoborate structure.[1][2] Upon

dissolution in water, it hydrolyzes to release hydrogen peroxide and borate, making it a

versatile oxidizing agent.[3][4] This property underpins its extensive use in pharmaceuticals,

drug delivery systems, and clinical settings as a disinfectant, antiseptic, and bleaching agent.[1]

[3] For researchers, scientists, and drug development professionals, a thorough understanding

of its chemical structure, properties, and reaction mechanisms is crucial for leveraging its

capabilities in formulation, organic synthesis, and antimicrobial applications.

Chemical Structure and Composition
Contrary to the simplistic formula NaBO₃·nH₂O, the fundamental structural unit of sodium

perborate is the dimeric dianion, [B₂O₄(OH)₄]²⁻.[1][4] This anion features a six-membered ring

with a chair conformation, where two boron atoms are bridged by two peroxide (-O-O-) groups.

[2] Each boron atom is further bonded to two hydroxyl (-OH) groups.[1]
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The common commercial forms are often referred to by historical names based on an assumed

NaBO₃ anhydrous formula. The true hexahydrate ([Na⁺]₂[B₂O₄(OH)₄]²⁻·6H₂O) is known as the

"tetrahydrate" (NaBO₃·4H₂O), while the anhydrous form ([Na⁺]₂[B₂O₄(OH)₄]²⁻) is called the

"monohydrate" (NaBO₃·H₂O).[1] The monohydrate form exhibits higher thermal stability and a

faster dissolution rate in water.[1]

Figure 1: Dimeric Anion Structure of Peroxoborate.

Physicochemical Properties
The quantitative properties of the commercially significant monohydrate and tetrahydrate forms

of sodium perborate are summarized below.

Property
Sodium Perborate
Monohydrate

Sodium Perborate
Tetrahydrate

References

Chemical Formula

NaBO₃·H₂O

(common)

Na₂[B₂O₄(OH)₄]

(correct)

NaBO₃·4H₂O

(common)

Na₂[B₂O₄(OH)₄]·6H₂O

(correct)

[1][3]

Molar Mass 99.815 g/mol 153.86 g/mol [1]

Appearance
White, odorless,

crystalline powder

White, odorless,

crystalline powder
[1]

Melting Point
Higher heat stability

than tetrahydrate
63 °C (decomposes) [1]

Boiling Point Decomposes
130-150 °C

(decomposes)
[1]

Solubility in Water
Dissolves faster than

tetrahydrate

2.15 g/100 mL (at 18

°C)
[1]

Available Oxygen ~15-16% ~10.0-10.4% [5]

Chemical Reactivity and Mechanisms
Hydrolysis and Release of Active Oxygen
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The primary chemical action of sodium perborate in aqueous media is its hydrolysis to generate

hydrogen peroxide (H₂O₂) and borate.[1] This reaction makes sodium perborate a safe and

stable solid carrier of hydrogen peroxide, which is the active antimicrobial and oxidizing agent.

The equilibrium in solution involves several peroxoborate and borate species.[1][3]

Sodium Perborate
[B₂O₄(OH)₄]²⁻ [(HO)₂B(OH)(OOH)]⁻+ 2 H₂O

Water (H₂O) Hydrogen Peroxide
(H₂O₂)

Active Oxygen Source

Borate
[B(OH)₄]⁻

Click to download full resolution via product page

Figure 2: Hydrolysis pathway of Sodium Perborate in water.

Activation with Tetraacetylethylenediamine (TAED)
In applications like detergents and disinfectants, sodium perborate's efficacy at lower

temperatures (below 60°C) is significantly enhanced by an activator, most commonly

tetraacetylethylenediamine (TAED).[1] In the aqueous solution, the hydrogen peroxide released

from sodium perborate reacts with TAED in a process called perhydrolysis. This reaction

generates two molecules of peracetic acid, a more potent and faster-acting oxidizing agent

than hydrogen peroxide, particularly at temperatures between 40-60°C.[6][7]

From Perborate Hydrolysis

2x Hydrogen Peroxide
(H₂O₂)

2x Peracetic Acid
(CH₃COOOH)
Potent OxidantTAED
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Figure 3: Activation of Sodium Perborate with TAED.

Thermal Decomposition
The thermal decomposition of sodium perborate tetrahydrate is a multi-step process involving

dehydration and the eventual breakdown of the peroxy bonds.[8] When heated, the

tetrahydrate first loses water to form the more stable monohydrate.[1] Further heating leads to

the decomposition of the peroxoborate structure, releasing oxygen and forming sodium

metaborate (NaBO₂) as the final solid product.[8][9] This process is typically studied using

thermoanalytical techniques like thermogravimetric analysis (TGA).[8]

Sodium Perborate
Tetrahydrate

Sodium Perborate
Monohydrate

~60-70°C
- 6 H₂O Anhydrous Perborate> 70°C Sodium Metaborate

(NaBO₂)

~130-150°C
- O₂ release
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Figure 4: Thermal decomposition pathway of Sodium Perborate.

Experimental Protocols
Synthesis of Sodium Perborate Tetrahydrate
The industrial manufacture of sodium perborate involves the reaction of borax and sodium

hydroxide to yield sodium metaborate, which is then reacted with hydrogen peroxide.[1] A

representative laboratory-scale protocol is detailed below.[10][11]

1. Dissolve Borax (24g)
& NaOH (5g) in

warm water (150mL)

2. Cool solution
to room temperature

in an ice bath

3. Slowly add H₂O₂

(e.g., ~28mL of 30%)
with constant stirring

4. Continue cooling
& stirring for ~20 min

to induce crystallization

5. Collect crystals
by filtration

6. Wash crystals with
ice-cold ethanol,

then ether

7. Dry product in a
desiccator to yield

NaBO₃·4H₂O

Click to download full resolution via product page

Figure 5: Experimental workflow for the synthesis of Sodium Perborate.

Methodology:
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Reagent Preparation: In a beaker, dissolve 24 grams of borax (sodium tetraborate

decahydrate) and 5 grams of sodium hydroxide in 150 mL of warm deionized water.[10][11]

Cooling: Cool the resulting solution to room temperature, then place it in an ice bath to cool

further.[10]

Peroxidation: While stirring continuously, slowly add hydrogen peroxide. The amount

depends on the concentration; for a 30% H₂O₂ solution, approximately 28.3 mL is required.

[11] For a 3% solution, 283 mL would be used.[10] Maintain the temperature below 20°C to

prevent decomposition.

Crystallization: Continue stirring in the ice bath for an additional 20 minutes. Fine, white

crystals of sodium perborate tetrahydrate will precipitate.[10]

Isolation: Collect the crystals via vacuum filtration.[11]

Washing: Wash the collected crystals sequentially with two portions of ice-cold ethanol and

then two portions of diethyl ether to remove residual water and impurities.[10]

Drying: Dry the final product in a desiccator or at a low temperature to obtain pure sodium

perborate tetrahydrate.

Methods for Analysis and Characterization
4.2.1 Titrimetric Determination of Active Oxygen Content

This standard method determines the active oxygen content by titrating an acidified solution of

the sample with potassium permanganate (KMnO₄).[12][13]

Protocol Outline:

Sample Preparation: Accurately weigh a sample of sodium perborate and dissolve it

quantitatively in a volumetric flask with deionized water.[13]

Acidification: Take an aliquot of the sample solution and acidify it with sulfuric acid (H₂SO₄).

Titration: Titrate the acidified sample with a standardized 0.1 N potassium permanganate

solution. The H₂O₂ released by the perborate reacts with the KMnO₄.
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Endpoint Detection: The endpoint is the first appearance of a persistent pink color from the

excess permanganate ions.[13]

Calculation: The active oxygen content is calculated based on the volume and normality of

the KMnO₄ solution used.[13]

4.2.2 Spectroscopic Analysis (FTIR)

Attenuated Total Reflectance Fourier Transform Infrared (ATR-FTIR) spectroscopy is an

effective technique for the quantitative determination of sodium perborate, especially in

complex mixtures like detergents.[14][15]

Protocol Outline:

Sample Preparation: Prepare aqueous solutions of sodium perborate standards and the

unknown sample. For complex matrices, other components should be added to the

standards to match the sample background.[15]

Spectral Acquisition: Obtain ATR-FTIR spectra for the standards and the sample. The key

spectral region for analysis is typically between 1600-800 cm⁻¹.[14]

Data Analysis: Use a multivariate calibration method, such as Partial Least Squares (PLS),

to build a model from the standard spectra.

Quantification: Apply the PLS model to the spectrum of the unknown sample to determine

the concentration of sodium perborate.

Conclusion
Sodium perborate is a multifaceted compound whose utility is derived from its unique dimeric

peroxoborate structure, which allows for the stable storage and controlled release of active

oxygen. Its well-defined chemical properties, including its hydrolysis to hydrogen peroxide and

activation by TAED, make it an invaluable tool in pharmaceutical and research settings. For

professionals in drug development, its established role as a preservative and antiseptic,

coupled with its utility as a mild oxidizing agent in organic synthesis, underscores its

importance. The experimental protocols for its synthesis and analysis are robust and
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accessible, enabling its effective application and quality control in both laboratory and industrial

environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1604066#perboric-acid-sodium-salt-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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